BE“GHE Foundational & Exploratory

Check Availability & Pricing

3-(2-Methoxyethoxy)propylamine safety data
sheet and handling precautions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-(2-Methoxyethoxy)propylamine

Cat. No.: B1266703

Technical Guide: Safety and Handling of 3-(2-
Methoxyethoxy)propylamine

Disclaimer: This document provides a summary of available information on 3-(2-
Methoxyethoxy)propylamine. A complete Safety Data Sheet (SDS) containing
comprehensive hazard and safety information was not publicly available at the time of writing.
The information provided herein is for guidance only and should not be considered a substitute
for a substance-specific SDS obtained from the chemical supplier. Always consult the official
SDS before handling this chemical.

Chemical Identification and Properties

3-(2-Methoxyethoxy)propylamine is a primary amine containing an ether linkage. Its chemical
structure and basic properties are summarized below.
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Identifier Value

Chemical Name 3-(2-Methoxyethoxy)propylamine
CAS Number 54303-31-0

Molecular Formula CeH15NO:2

Molecular Weight 133.19 g/mol

3-(2-methoxyethoxy)propan-1-amine,
Synonyms FENTAMINE OPA-ME, 1-Propanamine, 3-(2-
methoxyethoxy)-

Table 1: Physical and Chemical Properties

Property Value Source
Boiling Point 186.2 + 15.0 °C at 760 mmHg

Density 0.9+0.1g/cm3

Flash Point 69.4 £27.7 °C

Vapor Pressure 0.7 £ 0.4 mmHg at 25°C

Refractive Index 1.426

Purity >95%

Storage Temperature 4°C, protect from light

Hazard Identification and Classification

A complete Globally Harmonized System (GHS) classification for 3-(2-
Methoxyethoxy)propylamine is not available in the public domain. However, based on the
general properties of similar aliphatic amines, it should be handled as a potentially hazardous
substance. Amines are often corrosive, flammable, and can be skin and respiratory irritants.

Table 2: GHS Hazard Classification (Incomplete)
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Hazard Class Classification

Acute Toxicity (Oral) Data not available
Skin Corrosion/Irritation Data not available
Serious Eye Damage/Irritation Data not available

o Data not available (Flash point suggests it is a
Flammable Liquids o
combustible liquid)

Handling and Storage Precautions

The following are general handling and storage precautions for liquid amines and should be
adapted based on the specific information provided in the supplier's SDS.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and a face shield.

» Skin Protection: Wear impervious gloves (e.g., nitrile or neoprene) and a lab coat or
chemical-resistant apron.

o Respiratory Protection: Use in a well-ventilated area or with a chemical fume hood. If
inhalation risk is high, a NIOSH-approved respirator with an appropriate cartridge for organic
vapors and amines should be used.

Safe Handling Procedures

e Avoid contact with skin, eyes, and clothing.

Do not inhale vapors or mists.

Handle in a chemical fume hood.

Keep away from heat, sparks, and open flames.

Use non-sparking tools and ground all equipment when transferring large quantities.

Wash hands thoroughly after handling.
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Storage Conditions

o Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Store away from incompatible materials such as strong oxidizing agents, acids, and acid

chlorides.

» Follow the recommended storage temperature of 4°C and protect from light.

Emergency Procedures

The following are general emergency procedures and are not a substitute for the specific

guidance in the SDS.

Table 3: First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move to fresh air. If not breathing, give artificial

respiration. Seek immediate medical attention.

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting lower and upper
eyelids occasionally. Seek immediate medical

attention.

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

Ingestion . . . :
unconscious person. Seek immediate medical
attention.

Spill Response
e Evacuate the area.
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Wear appropriate PPE.

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Place the contaminated material in a suitable container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Experimental Workflow

The following diagram illustrates a general workflow for handling 3-(2-
Methoxyethoxy)propylamine in a research setting. This workflow is a general guideline and
must be adapted to specific experimental protocols and the information in the chemical's SDS.
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Preparation

Consult Safety Data Sheet (SDS)

'

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

i

Prepare work area in a chemical fume hood

Proceed when ready

ChemicalfHandling

Obtain chemical from storage (4°C, dark)

i

Dispense required amount using appropriate tools

l

Perform experimental procedure

Experiment complete

Cleanup and Disposal

Quench/neutralize any reactive waste

i

Dispose of waste in designated hazardous waste container

i

Clean glassware and work area

i

Remove PPE and wash hands

Click to download full resolution via product page

Caption: General laboratory workflow for handling liquid chemicals.
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Toxicological Information

No specific toxicological data, such as LD50 or LC50 values, for 3-(2-
Methoxyethoxy)propylamine were found in the publicly available literature.

Table 4: Toxicological Data

Test Route Species Value

LD50 Oral Not available Not available

LD50 Dermal Not available Not available

LC50 Inhalation Not available Not available
Conclusion

While some basic physical and chemical properties of 3-(2-Methoxyethoxy)propylamine are
available, a comprehensive safety and toxicological profile is lacking in the public domain.
Researchers, scientists, and drug development professionals must exercise extreme caution
when handling this compound. The primary directive is to obtain and thoroughly review the
Safety Data Sheet from the supplier before any work is initiated. The general safety
precautions for handling liquid amines should be strictly followed in the interim.

 To cite this document: BenchChem. [3-(2-Methoxyethoxy)propylamine safety data sheet and
handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266703#3-2-methoxyethoxy-propylamine-safety-
data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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